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Compound of Interest

Compound Name: Sulfathiazole

Cat. No.: B1682510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of sulfathiazole sodium salt, a critical organosulfur compound utilized as a short-acting

sulfonamide antibiotic.[1][2][3][4][5] This document is intended to serve as a valuable resource

for researchers, scientists, and drug development professionals by consolidating key data,

outlining experimental protocols, and visualizing relevant biological and experimental

workflows.

Core Physicochemical Properties
Sulfathiazole sodium salt is the sodium salt of sulfathiazole. The presence of the sodium salt

significantly enhances its aqueous solubility compared to the parent compound, sulfathiazole,

which is poorly soluble in water.[6][7] It is a white to off-white, hygroscopic powder.[7]

Solubility Profile
The solubility of sulfathiazole sodium salt is a critical parameter for its formulation and

delivery. While sulfathiazole itself has very low aqueous solubility, its sodium salt is highly

soluble in water.[6][7][8] The solubility is influenced by the solvent, temperature, and pH of the

medium.[9]
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Solvent Temperature (°C) Solubility Notes

Water 25 50 mg/mL Highly soluble.[7]

Dimethyl Sulfoxide

(DMSO)
Not Specified ≥ 59 mg/mL

Saturation unknown.

[2]

Dimethyl Sulfoxide

(DMSO)
Not Specified 55 mg/mL

Fresh, non-moisture-

absorbed DMSO is

recommended as

moisture can reduce

solubility.[4]

Note: Quantitative solubility data for sulfathiazole sodium salt in a wide range of organic

solvents and across various temperatures is not extensively available in the public domain. The

provided data is based on available information.

The pH of the solution significantly impacts the solubility of sulfonamides. For sulfathiazole,

which is a weakly acidic drug, increasing the pH generally increases its solubility.[6] While

specific data for the sodium salt is not detailed, it is expected to be highly soluble in neutral to

alkaline aqueous solutions.

Stability Profile
The stability of sulfathiazole sodium salt is influenced by several factors, including light, pH,

temperature, and the presence of oxidizing agents. Solutions of sodium salts of most

sulfonamides are strongly basic and can deteriorate rapidly.[8]
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Condition Effect
Degradation
Products/Pathways

Light (Photodegradation)
Significant degradation upon

exposure to UV light.[10]

An isomeric photoproduct, 2-

imino-3-(p-

aminobenzenesulfinyl-oxy)-

thiazole, has been identified.

[10][11] Cleavage of the

sulfonamide bond is a potential

pathway.[10] Most

sulfonamides slowly darken

upon light exposure.[8][10]

pH (Hydrolysis)

Can undergo hydrolysis under

acidic and basic conditions.

[10]

Two hydrolytic decomposition

products have been identified

under acidic conditions, though

their structures are not

specified.[10]

Temperature (Thermal

Degradation)

Heating a solution can induce

degradation.[10]

Specific thermal degradation

products are not detailed in the

provided search results.

Oxidation

Susceptible to degradation by

oxidizing agents like hydrogen

peroxide.[10]

Specific oxidation products are

not detailed in the provided

search results.

Humidity (Solid-State)

Amorphous sulfathiazole

sodium can crystallize to a

sesquihydrate in the presence

of moisture.[12]

Moisture-induced phase

transformation.[12]

Storage Recommendations
Solid Form: Store in a tightly sealed, light-resistant container and protect from moisture. For

long-term storage, -20°C is recommended.[10]

In Solution: Prepare solutions fresh when possible. For short-term storage, aliquoting and

storing at -20°C for up to one month is advised. For longer-term storage (up to 6 months),

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://pubmed.ncbi.nlm.nih.gov/28810229/
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfathiazole
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3364403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3364403/
https://www.benchchem.com/pdf/Sulfathiazole_d4_A_Technical_Guide_to_Stability_and_Storage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-80°C is recommended to minimize freeze-thaw cycles.[10] Use of amber vials is

recommended to protect from light.[10]

Experimental Protocols
Solubility Determination (Shake-Flask Method)
This method is a standard procedure for determining the equilibrium solubility of a compound.

[6]

Preparation: Add an excess amount of sulfathiazole sodium salt to a known volume of the

desired solvent (e.g., water, buffer, organic solvent) in a sealed container.

Equilibration: Agitate the container at a constant temperature for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation or filtration

(using a 0.45-μm membrane filter).[12]

Quantification: Determine the concentration of the dissolved sulfathiazole sodium salt in the

supernatant or filtrate using a suitable analytical method, such as UV-Visible

spectrophotometry or High-Performance Liquid Chromatography (HPLC).[12]

Stability-Indicating HPLC Method
A stability-indicating HPLC method is crucial for accurately quantifying the active

pharmaceutical ingredient (API) without interference from degradation products.[10]

Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with

a UV detector.[10]

Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[10]

Mobile Phase: A mixture of water, methanol, and glacial acetic acid (e.g., 750:249:1, v/v/v)

has been reported.[10][13][14]

Flow Rate: A typical flow rate is 1.0 mL/min.[10]

Detection Wavelength: 270 nm is a suitable wavelength for detection.[10][13]
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Procedure:

Standard Solution Preparation: Prepare a stock solution of a sulfathiazole sodium salt

reference standard in the mobile phase. Create a series of working standards at different

concentrations to generate a calibration curve.

Sample Preparation: Dilute the test sample of sulfathiazole sodium salt with the mobile

phase to a concentration that falls within the calibration curve range.

Analysis: Inject the standard and sample solutions into the HPLC system. Record the

chromatograms and determine the peak area for sulfathiazole sodium salt.

Forced Degradation Studies
Forced degradation studies are essential to validate the stability-indicating nature of an

analytical method.[10]

Acid Hydrolysis: Treat a solution of sulfathiazole sodium salt with an acid (e.g., 1N HCl) and

heat. Neutralize the solution before injection into the HPLC.[10]

Base Hydrolysis: Treat a solution of sulfathiazole sodium salt with a base (e.g., 1N NaOH)

and heat. Neutralize the solution before injection.[10]

Oxidative Degradation: Expose a solution of sulfathiazole sodium salt to an oxidizing agent

(e.g., hydrogen peroxide).

Thermal Degradation: Heat a solution of sulfathiazole sodium salt.

Photodegradation: Expose a solution of sulfathiazole sodium salt to UV light.

After each stress condition, analyze the samples using the developed HPLC method to ensure

that any degradation product peaks are well-resolved from the main sulfathiazole sodium salt

peak.[10]

Mandatory Visualizations
Signaling Pathway: Mechanism of Antibacterial Action
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Sulfathiazole sodium acts as a competitive inhibitor of the bacterial enzyme dihydropteroate

synthase (DHPS).[7] This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to

tetrahydrofolate, which is essential for nucleotide synthesis and bacterial survival.[7]

Bacterial Folate Synthesis Pathway

p-Aminobenzoic Acid (PABA)

Dihydropteroate
Synthase (DHPS)

Dihydropteridine
Pyrophosphate

Dihydrofolic AcidSynthesis
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Reductase Tetrahydrofolic Acid Nucleotide
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Mechanism of action of sulfathiazole sodium.

Experimental Workflow: Solubility Determination
The following diagram illustrates the standard workflow for determining the solubility of

sulfathiazole sodium salt using the shake-flask method.
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Start: Solubility Determination

Add excess Sulfathiazole Sodium
to solvent in a sealed container
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for 24-48 hours
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Determine Equilibrium Solubility
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Workflow for solubility determination.

Logical Relationship: Forced Degradation Study Design
This diagram outlines the logical flow of a forced degradation study to establish a stability-

indicating analytical method.
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Forced degradation study design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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